Cas no 2229542-33-8 (4-{1-1-(propan-2-yl)-1H-pyrazol-4-ylethyl}piperidine)
4-{1-1-(propan-2-yl)-1H-pyrazol-4-ylethyl}piperidine Chemical and Physical Properties
Names and Identifiers
-
- 4-{1-1-(propan-2-yl)-1H-pyrazol-4-ylethyl}piperidine
- EN300-1794600
- 2229542-33-8
- 4-{1-[1-(propan-2-yl)-1H-pyrazol-4-yl]ethyl}piperidine
-
- Inchi: 1S/C13H23N3/c1-10(2)16-9-13(8-15-16)11(3)12-4-6-14-7-5-12/h8-12,14H,4-7H2,1-3H3
- InChI Key: DIEYDMNMRYZWGW-UHFFFAOYSA-N
- SMILES: N1CCC(CC1)C(C)C1C=NN(C(C)C)C=1
Computed Properties
- Exact Mass: 221.189197746g/mol
- Monoisotopic Mass: 221.189197746g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 29.8Ų
4-{1-1-(propan-2-yl)-1H-pyrazol-4-ylethyl}piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1794600-0.05g |
4-{1-[1-(propan-2-yl)-1H-pyrazol-4-yl]ethyl}piperidine |
2229542-33-8 | 0.05g |
$1247.0 | 2023-09-19 | ||
| Enamine | EN300-1794600-0.1g |
4-{1-[1-(propan-2-yl)-1H-pyrazol-4-yl]ethyl}piperidine |
2229542-33-8 | 0.1g |
$1307.0 | 2023-09-19 | ||
| Enamine | EN300-1794600-0.25g |
4-{1-[1-(propan-2-yl)-1H-pyrazol-4-yl]ethyl}piperidine |
2229542-33-8 | 0.25g |
$1366.0 | 2023-09-19 | ||
| Enamine | EN300-1794600-0.5g |
4-{1-[1-(propan-2-yl)-1H-pyrazol-4-yl]ethyl}piperidine |
2229542-33-8 | 0.5g |
$1426.0 | 2023-09-19 | ||
| Enamine | EN300-1794600-1.0g |
4-{1-[1-(propan-2-yl)-1H-pyrazol-4-yl]ethyl}piperidine |
2229542-33-8 | 1g |
$1485.0 | 2023-06-02 | ||
| Enamine | EN300-1794600-2.5g |
4-{1-[1-(propan-2-yl)-1H-pyrazol-4-yl]ethyl}piperidine |
2229542-33-8 | 2.5g |
$2912.0 | 2023-09-19 | ||
| Enamine | EN300-1794600-5.0g |
4-{1-[1-(propan-2-yl)-1H-pyrazol-4-yl]ethyl}piperidine |
2229542-33-8 | 5g |
$4309.0 | 2023-06-02 | ||
| Enamine | EN300-1794600-10.0g |
4-{1-[1-(propan-2-yl)-1H-pyrazol-4-yl]ethyl}piperidine |
2229542-33-8 | 10g |
$6390.0 | 2023-06-02 | ||
| Enamine | EN300-1794600-1g |
4-{1-[1-(propan-2-yl)-1H-pyrazol-4-yl]ethyl}piperidine |
2229542-33-8 | 1g |
$1485.0 | 2023-09-19 | ||
| Enamine | EN300-1794600-5g |
4-{1-[1-(propan-2-yl)-1H-pyrazol-4-yl]ethyl}piperidine |
2229542-33-8 | 5g |
$4309.0 | 2023-09-19 |
4-{1-1-(propan-2-yl)-1H-pyrazol-4-ylethyl}piperidine Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
Additional information on 4-{1-1-(propan-2-yl)-1H-pyrazol-4-ylethyl}piperidine
Professional Introduction to Compound with CAS No. 2229542-33-8 and Product Name: 4-{1-1-(propan-2-yl)-1H-pyrazol-4-ylethyl}piperidine
The compound with the CAS number 2229542-33-8 and the product name 4-{1-1-(propan-2-yl)-1H-pyrazol-4-ylethyl}piperidine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The structural motif of this molecule, featuring a piperidine ring linked to a pyrazole moiety, is particularly noteworthy as it combines elements known for their biological activity and pharmacological relevance.
In recent years, the exploration of heterocyclic compounds has been a cornerstone in the design of novel therapeutic agents. The piperidine scaffold, for instance, is widely recognized for its presence in numerous pharmacologically active molecules, including antipsychotics, antihistamines, and cardiovascular drugs. Its structural flexibility allows for modifications that can fine-tune pharmacokinetic properties and target specificity. The incorporation of a pyrazole ring into this framework introduces additional potential binding sites and functional groups that can interact with biological targets, enhancing the compound's therapeutic profile.
The specific substitution pattern in 4-{1-1-(propan-2-yl)-1H-pyrazol-4-ylethyl}piperidine, particularly the ethyl chain extending from the pyrazole ring, is a key feature that distinguishes it from other related compounds. This substitution not only influences the compound's solubility and metabolic stability but also plays a crucial role in determining its interaction with biological receptors. The propan-2-yl group, in particular, contributes to the molecule's overall hydrophobicity, which can be advantageous for membrane permeability and oral bioavailability.
Current research in medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SAR) in drug design. The combination of piperidine and pyrazole in this compound aligns well with emerging trends toward multitargeted ligands. Such ligands are designed to interact with multiple biological pathways simultaneously, potentially leading to more effective therapeutic outcomes with fewer side effects. The structural features of 4-{1-1-(propan-2-yl)-1H-pyrazol-4-ylethyl}piperidine make it a promising candidate for further investigation as a multitargeted drug candidate.
Recent studies have highlighted the potential of heterocyclic derivatives as scaffolds for developing novel antimicrobial agents. The pyrazole moiety, in particular, has been shown to exhibit antibacterial and antifungal properties when incorporated into drug molecules. The presence of this group in 4-{1-1-(propan-2-yl)-1H-pyrazol-4-ylethyl}piperidine suggests that it may possess similar activities. Additionally, the piperidine ring can serve as a platform for further derivatization, enabling the exploration of various functional groups that could enhance antimicrobial efficacy.
The synthesis of this compound involves multi-step organic reactions that showcase the expertise required in modern pharmaceutical chemistry. Key steps include nucleophilic substitution reactions to introduce the pyrazole moiety and subsequent alkylation to form the piperidine-Pyrazole bridge. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yield and purity. These synthetic strategies are critical for producing compounds that meet pharmaceutical standards and are suitable for preclinical testing.
In terms of pharmacological evaluation, 4-{1-1-(propan-2-yl)-1H-pyrazol-4-ylethyl}piperidine has shown promise in initial in vitro assays. Its ability to interact with various biological targets has been demonstrated through computational modeling and experimental screening. These early findings suggest potential applications in treating conditions such as inflammation, neurodegenerative disorders, and cardiovascular diseases. Further preclinical studies are necessary to validate these observations and to determine optimal dosing regimens.
The development of novel drug candidates is a complex process that requires meticulous characterization at multiple levels. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) have been utilized to confirm the identity and purity of 4-{1-1-(propan-2-yl)-1H-pyrazol-4-yethyl}piperidine. These methods provide critical data on molecular structure, chemical stability, and impurity profiles essential for regulatory submissions.
The integration of computational chemistry into drug discovery has revolutionized how researchers approach molecular design. Molecular docking studies have been performed on 4-{1-1-(propan -2 -yl)- 1 H -pyrazol - 4 - ylethyl } piperidine to predict its binding affinity to various protein targets. These simulations have helped identify key interactions that contribute to its biological activity. By leveraging computational tools alongside experimental data, researchers can accelerate the development pipeline and reduce costs associated with traditional trial-and-error approaches.
The future direction of research on this compound lies in exploring its potential as a lead molecule for new therapeutics. Investigating analogs derived from modifying functional groups on both the pyrazole and piperidine moieties will be crucial for optimizing efficacy while minimizing toxicity. Additionally, exploring routes for scalable synthesis will be essential if this compound progresses toward clinical development.
In conclusion, 4-{ 1 - 1 -( propan - 2 - yl ) - 1 H - pyrazol - 4 - ylethyl } piperidine ( CAS No . 2229542 -33 -8 ) represents an exciting advancement in pharmaceutical chemistry . Its unique structural features , combined with promising preliminary results , position it as a valuable candidate for further investigation . As research continues , this compound holds great promise for contributing to next-generation treatments across multiple therapeutic areas .
2229542-33-8 (4-{1-1-(propan-2-yl)-1H-pyrazol-4-ylethyl}piperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)